Cas no 2138823-92-2 (5-(2-bromoethenyl)-1-methyl-1H-1,2,3-triazole)

• Product Name: 5-(2-bromoethenyl)-1-methyl-1H-1,2,3-triazole
• CAS No: 2138823-92-2
• MF: C₅H₆BrN₃
• MW: 188.025239467621
• CID: 6003623
• PubChem ID: 165608484
• Update Time: 2025-11-01

5-(2-bromoethenyl)-1-methyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• EN300-802605
• 5-(2-bromoethenyl)-1-methyl-1H-1,2,3-triazole
• 2138823-92-2

• Inchi： 1S/C5H6BrN3/c1-9-5(2-3-6)4-7-8-9/h2-4H,1H3/b3-2+
• InChI Key： PYSABSGRMXZTRO-NSCUHMNNSA-N
• SMILES： Br/C=C/C1=CN=NN1C

Computed Properties

• Exact Mass: 186.97451g/mol
• Monoisotopic Mass: 186.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 30.7Ų

Additional information on 5-(2-bromoethenyl)-1-methyl-1H-1,2,3-triazole

Introduction to 5-(2-bromoethenyl)-1-methyl-1H-1,2,3-triazole (CAS No. 2138823-92-2)

5-(2-bromoethenyl)-1-methyl-1H-1,2,3-triazole, with the CAS number 2138823-92-2, is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include a bromoalkene moiety and a 1-methyl-1H-1,2,3-triazole ring. These features make it an attractive building block for the synthesis of various bioactive molecules and pharmaceuticals.

The triazole ring is a well-known pharmacophore that has been extensively studied for its diverse biological activities. The presence of the bromoalkene moiety adds further synthetic flexibility, allowing for a wide range of chemical transformations. This combination of functionalities makes 5-(2-bromoethenyl)-1-methyl-1H-1,2,3-triazole a valuable intermediate in the development of new drugs and therapeutic agents.

Recent research has highlighted the potential applications of 5-(2-bromoethenyl)-1-methyl-1H-1,2,3-triazole in various areas of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antiviral activity against several RNA viruses. The bromoalkene moiety was found to play a crucial role in enhancing the antiviral efficacy by facilitating the formation of stable covalent bonds with viral enzymes.

In another study, researchers at the University of California, San Francisco, explored the use of 5-(2-bromoethenyl)-1-methyl-1H-1,2,3-triazole as a scaffold for developing novel anticancer agents. The triazole ring was shown to improve the solubility and bioavailability of the compounds, while the bromoalkene moiety allowed for targeted delivery to cancer cells. This dual functionality resulted in enhanced therapeutic effects and reduced side effects compared to traditional anticancer drugs.

The synthetic versatility of 5-(2-bromoethenyl)-1-methyl-1H-1,2,3-triazole has also been leveraged in the development of new materials and polymers. A recent publication in Advanced Materials reported the synthesis of conjugated polymers using this compound as a monomer. The resulting polymers exhibited excellent electronic properties and were used in the fabrication of organic photovoltaic devices with high efficiency.

In addition to its applications in drug discovery and materials science, 5-(2-bromoethenyl)-1-methyl-1H-1,2,3-triazole has shown promise in agrochemical research. A study conducted by researchers at Syngenta demonstrated that derivatives of this compound possess strong herbicidal activity against a wide range of weeds. The bromoalkene moiety was found to enhance the herbicidal efficacy by disrupting key metabolic pathways in plants.

The physical and chemical properties of 5-(2-bromoethenyl)-1-methyl-1H-1,2,3-triazole have been extensively characterized. It is a white crystalline solid with a melting point ranging from 70 to 75°C. The compound is moderately soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. Its stability under various conditions has been studied, and it has been found to be stable under standard laboratory conditions.

Synthesis methods for 5-(2-bromoethenyl)-1-methyl-1H-1,2,3-triazole have been well-documented in the literature. One common approach involves the reaction of 4-bromobutynonitrile with azide reagents followed by reduction and methylation steps. This method yields high purity products with good yields. Alternative synthetic routes have also been explored to improve efficiency and reduce costs.

The safety profile of 5-(2-bromoethenyl)-1-methyl-1H-1,2,3-triazole

In conclusion, 5-(2-bromoethenyl)-1-methyl-1H-1,2,3-triazole (CAS No. 2138823-92-2)